Cas no 603126-38-1 (2-Pentyn-1-one, 1-(4-methoxyphenyl)-4,4-dimethyl-)

• Product Name: 2-Pentyn-1-one, 1-(4-methoxyphenyl)-4,4-dimethyl-
• CAS No: 603126-38-1
• MF: C₁₄H₁₆O₂
• MW: 216.275644302368
• CID: 498172
• PubChem ID: 11229670
• Update Time: 2025-04-19

2-Pentyn-1-one, 1-(4-methoxyphenyl)-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pentyn-1-one, 1-(4-methoxyphenyl)-4,4-dimethyl-
• 1-(4-methoxyphenyl)-4,4-dimethylpent-2-yn-1-one

• Inchi： 1S/C14H16O2/c1-14(2,3)10-9-13(15)11-5-7-12(16-4)8-6-11/h5-8H,1-4H3
• InChI Key： UTPNVHJXOLDLHO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(C#CC(C)(C)C)=O

Computed Properties

• Exact Mass: 216.11508
• Monoisotopic Mass: 216.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives